Cas no 2167183-91-5 (3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide)

• Product Name: 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide
• CAS No: 2167183-91-5
• MF: C₈H₁₇F₂N₃O
• MW: 209.236888647079
• CID: 6322553
• PubChem ID: 165507857
• Update Time: 2025-07-19

3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide Chemical and Physical Properties

Names and Identifiers

• 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide
• EN300-1269944
• 3-{[2-(dimethylamino)propyl]amino}-2,2-difluoropropanamide
• 2167183-91-5

• Inchi： 1S/C8H17F2N3O/c1-6(13(2)3)4-12-5-8(9,10)7(11)14/h6,12H,4-5H2,1-3H3,(H2,11,14)
• InChI Key： GHOSMYALTUDONX-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CNCC(C)N(C)C)F

Computed Properties

• Exact Mass: 209.13396850g/mol
• Monoisotopic Mass: 209.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide

Introduction to 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide (CAS No. 2167183-91-5)

3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide, with the CAS number 2167183-91-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and contains a unique difluoromethyl group, which imparts distinct chemical and biological properties. The presence of the dimethylamino and propylamino functionalities further enhances its potential for various applications, particularly in the development of new therapeutic agents.

The structural complexity of 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide makes it an intriguing candidate for drug discovery and development. The difluoromethyl group is known to influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and bioavailability. These properties are crucial for optimizing the pharmacokinetic profile of drug candidates, making this compound a valuable starting point for medicinal chemists.

Recent studies have highlighted the potential of 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic activities. These findings suggest that 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide could be a promising lead compound for the development of new treatments for conditions such as chronic pain and inflammatory diseases.

In addition to its potential therapeutic applications, 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide has also been studied for its ability to modulate specific biological targets. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively bind to certain receptors involved in neurotransmission and signal transduction pathways. This selective binding property could be leveraged to develop more targeted and effective drugs with fewer side effects.

The synthesis of 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 2,2-difluoroacetyl chloride with N,N-dimethyl-1-aminopropane followed by amide formation. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

The safety profile of 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in clinical settings. Furthermore, pharmacokinetic studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating that it can be effectively delivered to target tissues.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without severe adverse effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-{2-(dimethylamino)propylamino}-2,2-difluoropropanamide (CAS No. 2167183-91-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for innovative treatments in various medical fields.